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Compound of Interest

Compound Name: 1,4-Butanedithiol

Cat. No.: B072698

An In-depth Technical Guide to the Health and Safety Handling of 1,4-Butanedithiol

This guide provides comprehensive health and safety information for the handling of 1,4-
Butanedithiol (CAS Number: 1191-08-8), intended for researchers, scientists, and
professionals in drug development.

Hazard Identification and Classification

1,4-Butanedithiol is a combustible liquid that can cause significant irritation to the skin, eyes,
and respiratory system.[1][2] It is crucial to handle this chemical with appropriate safety
measures to prevent exposure.

GHS Hazard Statements:

H227: Combustible liquid.[1]

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[2]

Signal Word: Warning[1][2]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of 1,4-Butanedithiol is presented
below. This data is essential for understanding its behavior under various laboratory conditions.

Property Value Source
Molecular Formula CaH10S2 [1]
Molecular Weight 122.25 g/mol [1][3][4]
Appearance Light yellow liquid [1]
Density 1.042 g/mL at 25 °C [1][2][4]
Boiling Point 105-106 °C at 30 mmHg [4]
Flash Point 113 °C (235.4 °F) - closed cup [4]
Refractive Index n20/D 1.529 [4]

Toxicological Information

The toxicological properties of 1,4-Butanedithiol have not been thoroughly investigated.[1]
However, available data indicates it is harmful and requires careful handling. To date, no
component of this product at levels greater than or equal to 0.1% is identified as a probable,
possible, or confirmed human carcinogen by IARC.[1]

Toxicity Metric Value Symptoms Source

- i Nausea, Headache,
Acute Toxicity Data not available Vomiti [1]
'omiting

Occupational )
o Not established - [1][2]
Exposure Limits

Experimental Protocols: Safe Handling and Storage

Adherence to strict protocols is mandatory to ensure safety when working with 1,4-
Butanedithiol.

Engineering Controls
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e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1][2]

» Provide appropriate exhaust ventilation at places where dust or aerosols may form.[2]

e An emergency eye wash station and a quick-drench shower must be readily accessible in

the immediate work area.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against exposure.

Protection Type

Specification

Source

Eye/Face Protection

Safety glasses with side-
shields or chemical safety
goggles conforming to NIOSH
(US) or EN 166 (EV)
standards.

[1](2]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) inspected
before use. Impervious
clothing should be worn to

prevent skin contact.

[1](2]

Respiratory Protection

If ventilation is inadequate, use
a NIOSH-approved respirator
with an appropriate cartridge

for organic vapors.

[2]

Glove Handling Protocol:

 Inspect gloves for any signs of degradation or puncture before use.[1][2]

o Use the proper glove removal technique, avoiding contact between the outer surface of the

glove and bare skin.[1][2]
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e Dispose of contaminated gloves in accordance with applicable hazardous waste regulations.

[1][2]
e Wash and dry hands thoroughly after removing gloves.[1][2]

Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing.[2] Avoid breathing vapors or mist.[1]
Do not eat, drink, or smoke in areas where the chemical is handled.[1] Keep away from heat,
sparks, and open flames.[1] Wash hands thoroughly after handling and before breaks.[1][2]

o Storage: Store in a cool, dry, and well-ventilated place.[1][2] Keep the container tightly
closed.[1][2] It is recommended to refrigerate the container before opening.[1]

Emergency Procedures

Immediate and appropriate responses to emergencies can significantly mitigate harm.

First Aid Measures
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Exposure Route

First Aid Protocol

Source

Inhalation

Move the person to fresh air. If
breathing is difficult or stops,
provide artificial respiration.
Consult a physician

immediately.

Skin Contact

Immediately wash off with
soap and plenty of water.
Remove contaminated
clothing. If skin irritation occurs
or persists, consult a

physician.

Eye Contact

Rinse cautiously and
thoroughly with plenty of water
for at least 15 minutes, also
under the eyelids. Remove
contact lenses if present and
easy to do. If eye irritation

persists, consult a physician.

Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water and
consult a physician

immediately.

Note: Always show the Safety Data Sheet (SDS) to the attending medical professional.[1][2]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

o Specific Hazards: Hazardous combustion products include carbon oxides and sulfur oxides.

[1]
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e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Accidental Release Measures (Spills)

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as
described in Section 4.2 to avoid breathing vapors and prevent contact with the substance.

[1]
e Environmental Precautions: Prevent the chemical from entering drains or waterways.[1]

o Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite, or
diatomaceous earth).[1] Collect the absorbed material and place it in a suitable, closed
container for disposal as hazardous waste.[1]

Logical Workflow and Visualizations
Emergency Protocol for 1,4-Butanedithiol Spill

The following diagram outlines the logical workflow for safely managing an accidental release
of 1,4-Butanedithiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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